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Compound of Interest

Compound Name: 1-Octen-3-ol - d3

Cat. No.: B591086

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on 1-Octen-3-0l-d3, a
deuterated analog of the volatile organic compound 1-Octen-3-ol. This guide is intended for
researchers in various fields, including neuroscience, entomology, and microbiology, who are
interested in utilizing this isotopically labeled compound in their studies.

Introduction to 1-Octen-3-ol and its Deuterated
Analog

1-Octen-3-ol is a naturally occurring secondary alcohol found in various plants, fungi, and even
in human breath and sweat.[1] It is a well-known attractant for many species of biting insects,
including mosquitoes.[1] Beyond its role as a semiochemical, research has indicated its
potential involvement in neurological processes and its antimicrobial properties.

The deuterated form, 1-Octen-3-0l-d3, is a valuable tool for researchers as the deuterium
labels provide a means to trace the molecule in biological systems using techniques such as
mass spectrometry. This allows for more precise quantification and metabolic studies.

Commercial Suppliers of 1-Octen-3-0l-d3

The availability of high-purity 1-Octen-3-o0l-d3 is crucial for research purposes. Currently,
MedChemExpress is a known commercial supplier of this deuterated compound. While many
suppliers offer the non-deuterated form, sourcing of the deuterated analog is more specialized.
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Oct-1-en-3-0l-d3 HY-W010410S >98% Custom

S

It is important to note that while major suppliers like Cayman Chemical, Santa Cruz
Biotechnology, and Sigma-Aldrich offer a wide range of research chemicals, their primary
listings are for the non-deuterated 1-Octen-3-0l.[2][3][4] Toronto Research Chemicals is another
potential source for deuterated compounds, though a specific listing for 1-Octen-3-ol-d3 was
not readily available at the time of this guide's compilation.

Research Applications and Biological Activity

1-Octen-3-ol has been the subject of numerous studies, revealing its diverse biological
activities. The use of 1-Octen-3-0l-d3 can significantly enhance the precision of such research.

Neurodegenerative Research

Studies have suggested a potential link between 1-Octen-3-ol and neurodegenerative
processes. Research has shown that this compound can disrupt dopamine homeostasis,
indicating its potential as an environmental factor in parkinsonism.[1] The use of 1-Octen-3-ol-
d3 in these studies would allow for a more accurate determination of its uptake, distribution,
and metabolism within the brain.

Insect Behavior and Control

As a potent insect attractant, 1-Octen-3-ol is a key molecule in the study of insect olfaction and
behavior. It is often used in traps to monitor and control mosquito populations. Deuterated
standards like 1-Octen-3-o0l-d3 are invaluable in pharmacokinetic studies in insects, helping to
understand how the compound is processed and how it interacts with olfactory receptors.

Antimicrobial Properties

1-Octen-3-ol has demonstrated antimicrobial activity against various bacteria and fungi. This
has led to research into its potential use as a natural antimicrobial agent. Isotope-labeled
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studies with 1-Octen-3-0l-d3 can aid in elucidating its mechanism of action and its fate in
microbial systems.

Experimental Protocols

Detailed experimental protocols are essential for reproducible research. Below is a generalized
workflow for a typical experiment involving 1-Octen-3-ol. The use of 1-Octen-3-ol-d3 would be
integrated into such a protocol for tracer studies.

General Experimental Workflow for In Vitro Studies

Preparation of 1-Octen-3-o0l(-d3) Stock Solution Cell Cul'ture Malntenance
(e.g., neuronal cell lines, insect olfactory neurons)

: :

Treatment of Cells with 1-Octen-3-ol(-d3)

:

Incubation under Controlled Conditions

:

Analysis of Cellular Response

:

Data Collection and Interpretation

Click to download full resolution via product page

Caption: A generalized workflow for in vitro experiments using 1-Octen-3-ol or its deuterated
analog.

Signaling Pathway Involvement
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Research suggests that 1-Octen-3-ol may exert its biological effects through various signaling
pathways. A key area of investigation is its impact on dopaminergic signaling.

Putative Signaling Pathway for 1-Octen-3-ol in
Dopaminergic Neurons

Dopamine Transporter (DAT)
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Caption: A putative signaling pathway illustrating the inhibitory effect of 1-Octen-3-ol on
dopamine transport and packaging.

This guide provides a foundational understanding of 1-Octen-3-ol-d3 for research purposes. As
a specialized deuterated compound, its sourcing requires careful consideration of suppliers
who specialize in isotopically labeled molecules. The research applications are broad, and the
use of this deuterated analog will undoubtedly contribute to more precise and impactful
scientific discoveries. Researchers are encouraged to consult the primary literature for detailed
experimental protocols and to directly contact suppliers for the most up-to-date product
specifications and availability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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